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Compound of Interest

Compound Name: Amyl decanoate

Cat. No.: B1679548

An In-depth Technical Guide to the Physical Properties of Amyl Decanoate

This technical guide provides a comprehensive overview of the core physical properties of
amyl decanoate, with a specific focus on its boiling point and solubility characteristics. The
information is intended for researchers, scientists, and professionals involved in drug
development and chemical analysis.

Physical and Chemical Properties

Amyl decanoate, also known as pentyl decanoate or decanoic acid amyl ester, is the ester
formed from pentanol and decanoic acid. It is recognized for its fruity, waxy aroma.

Quantitative Data Summary

The key physical properties of amyl decanoate are summarized in the table below. Data has
been compiled from various sources to provide a comparative overview.
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Property Value Conditions Reference(s)
Boiling Point 286.00 to 287.00 °C @ 760.00 mm Hg [1112]1[3]
281.3+8.0 °C @ 760 mm Hg [4]
167.00 °C @ 20.00 mm Hg [5]
124.00 °C @ 3.00 mm Hg [2]
o 0.134 mg/L
Solubility in Water . @ 25 °C [2]
(estimated)
0.1577 mg/L
. @25°C [5]
(estimated)
Insoluble General 2116171181
Solubility in Organic Soluble in alcohol and
General [2][41[6]
Solvents DMSO.
See Table 2 for
detailed solubility (g/L) @ 25 °C [3]

@ 25°C

Table 2: Detailed Solubility in Various Organic Solvents at 25°C[3]

Solvent Solubility (g/L)
Ethanol 9865.95
Methanol 7757.65
Isopropanol 10653.29
Acetone 18325.65
Chloroform 13848.27
Dichloromethane 13962.49
n-Hexane 2840.71

Toluene 3459.68
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Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of amyl
decanoate are not readily available in the provided search results. However, standard
methodologies for esters are described below.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a substance like amyl decanoate, this can be determined using several
established methods.

« Distillation Method: A simple or fractional distillation apparatus is assembled.[9] The liquid is
heated, and the temperature is monitored as it begins to boil and distill. The stable
temperature reading on the thermometer when the vapor is condensing corresponds to the
boiling point at the recorded atmospheric pressure.[10]

e Thiele Tube Method: This microscale method is suitable for small sample volumes.[10]

[¢]

A small amount of the sample is placed in a small glass vial (Durham tube).

o A capillary tube, sealed at one end, is inverted and placed into the sample.

o The vial is attached to a thermometer and heated in a Thiele tube containing mineral oil.
o As the temperature rises, a stream of bubbles will emerge from the capillary tube.

o The heat is removed, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the liquid is drawn back into the capillary
tube.[10]

Determination of Solubility

Solubility is typically determined by preparing a saturated solution of the solute in a given
solvent and then quantifying the concentration of the solute.
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» Preparation of Saturated Solution: An excess amount of amyl decanoate is added to a
known volume of the solvent (e.g., water, ethanol) in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature (e.g., 25°C) for an extended
period to ensure equilibrium is reached and the solution is saturated.

e Separation and Analysis:

The undissolved ester is separated from the solution by centrifugation or filtration.

o

A known volume of the clear, saturated solution is carefully removed.

[¢]

The solvent is evaporated from the sample, and the mass of the remaining amyl

[¢]

decanoate residue is measured.[11]

[¢]

Alternatively, analytical techniques such as gas chromatography (GC) can be used to
determine the concentration of the ester in the saturated solution.

Conceptual Relationships

The physical properties of an ester like amyl decanoate are directly influenced by its molecular
structure. The following diagram illustrates the key relationships between molecular
characteristics and the resulting physical properties.
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Molecular Structure of Amyl Decanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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